1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine

• IUPAC Name: 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine
• InChI: InChI=1S/C14H19NO3/c1-16-12-7-11(8-13-14(12)18-10-17-13)9-15-5-3-2-4-6-15/h7-8H,2-6,9-10H2,1H3
• InChI Key: SEIUATSYIMJHAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CN3CCCCC3
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine, also known as MDBP, is a synthetic compound that belongs to the class of psychoactive substances. It is structurally related to MDA (3,4-methylenedioxyamphetamine) and MDMA (3,4-methylenedioxymethamphetamine), which are known for their psychoactive effects. MDBP has gained attention in recent years due to its potential therapeutic applications and its ability to modulate the activity of neurotransmitters in the brain.

Mechanism of Action

1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine acts as a serotonin and dopamine receptor agonist, which means that it binds to these receptors and activates them. This leads to an increase in the levels of these neurotransmitters in the brain, which are associated with feelings of pleasure, mood regulation, and cognitive function. 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine also inhibits the reuptake of these neurotransmitters, which prolongs their activity in the brain.
Biochemical and Physiological Effects
1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has been shown to produce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, enhanced cognitive function, and altered levels of various neurotransmitters in the brain. 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has also been shown to have anxiolytic and antidepressant effects in animal models, which suggest its potential use in the treatment of these disorders.

Advantages and Limitations for Lab Experiments

1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects on neurotransmitter systems in the brain are well-characterized. However, there are also some limitations to its use. 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine is a psychoactive substance, which means that it has the potential to produce unwanted effects on behavior and cognition in animal models. Additionally, its effects on neurotransmitter systems in the brain may not translate directly to humans, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine. One potential area of study is its use as a cognitive enhancer, particularly in the treatment of cognitive deficits associated with aging and neurodegenerative diseases. Another area of study is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Further research is needed to better understand the mechanisms underlying the effects of 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine and to determine its safety and efficacy in humans.

Synthesis Methods

1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine can be synthesized through a multi-step process using commercially available starting materials. The synthesis involves the reaction of piperidine with 7-methoxy-1,3-benzodioxole-5-carbaldehyde, followed by reduction with sodium borohydride. The final product is purified through chromatography and characterized using various analytical techniques, including NMR and mass spectrometry.

Scientific Research Applications

1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has been studied for its potential therapeutic applications, particularly in the treatment of various psychiatric disorders. It has been shown to modulate the activity of serotonin and dopamine receptors in the brain, which are implicated in the pathophysiology of mood disorders such as depression and anxiety. 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperidine has also been studied for its potential use as a cognitive enhancer, as it has been shown to improve working memory and attention in animal models.